Cas no 2762518-86-3 (OSu-PEG4-VC-PAB-MMAE)

OSu-PEG4-VC-PAB-MMAE is a cleavable linker-payload conjugate commonly used in antibody-drug conjugates (ADCs) for targeted cancer therapy. The structure incorporates a para-aminobenzyloxycarbonyl (PAB) self-immolative spacer, a valine-citrulline (VC) dipeptide linker cleavable by cathepsin B, and a polyethylene glycol (PEG4) spacer to enhance solubility. The payload, monomethyl auristatin E (MMAE), is a potent microtubule-disrupting agent. The OSu (N-hydroxysuccinimide ester) group enables efficient conjugation to lysine residues on antibodies. This conjugate offers controlled drug release in tumor cells, minimizing off-target toxicity. Its design ensures stability in circulation while enabling selective payload activation in the tumor microenvironment, making it a valuable tool for ADC development.

OSu-PEG4-VC-PAB-MMAE structure

Product Name:OSu-PEG4-VC-PAB-MMAE

CAS No:2762518-86-3

MF:C₇₄H₁₁₇N₁₁O₂₁

MW:1496.78190112114

CID:5185096

PubChem ID:163297181

Update Time:2025-05-27

OSu-PEG4-VC-PAB-MMAE Chemical and Physical Properties

Names and Identifiers

- BP-25503
- CS-0626319
- 2762518-86-3
- OSu-PEG4-VC-PAB-MMAE
- HY-148426
- MS-32186
- NHS ester-PEG4-Val-Cit-PAB-MMAE
- Inchi： 1S/C74H117N11O21/c1-15-48(8)65(56(99-13)43-60(89)84-34-20-24-55(84)67(100-14)49(9)68(92)77-50(10)66(91)52-21-17-16-18-22-52)82(11)72(96)63(46(4)5)81-71(95)64(47(6)7)83(12)74(98)105-44-51-25-27-53(28-26-51)78-69(93)54(23-19-33-76-73(75)97)79-70(94)62(45(2)3)80-57(86)31-35-101-37-39-103-41-42-104-40-38-102-36-32-61(90)106-85-58(87)29-30-59(85)88/h16-18,21-22,25-28,45-50,54-56,62-67,91H,15,19-20,23-24,29-44H2,1-14H3,(H,77,92)(H,78,93)(H,79,94)(H,80,86)(H,81,95)(H3,75,76,97)/t48-,49+,50+,54-,55-,56+,62-,63-,64-,65-,66+,67+/m0/s1
- InChI Key： BPGOFDCJYPGDRK-KUVCCIEHSA-N
- SMILES： O(C)[C@H]([C@H](C(N[C@H](C)[C@H](C1C=CC=CC=1)O)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C(=O)OCC1C=CC(=CC=1)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)=O)=O)C)=O)=O)OC)=O

Computed Properties

Exact Mass: 1495.84254978g/mol
Monoisotopic Mass: 1495.84254978g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 21
Heavy Atom Count: 106
Rotatable Bond Count: 50
Complexity: 2770
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 410Å²

Experimental Properties

Density: 1.25±0.1 g/cm3(Predicted)
pka: 13.29±0.70(Predicted)

OSu-PEG4-VC-PAB-MMAE Security Information

Storage Condition：Store at -20°C

OSu-PEG4-VC-PAB-MMAE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-148426-1mg	OSu-PEG4-VC-PAB-MMAE	2762518-86-3	98.19%	1mg	￥3500	2024-07-20
MedChemExpress	HY-148426-5mg	OSu-PEG4-VC-PAB-MMAE	2762518-86-3	98.19%	5mg	￥9500	2024-07-20
Ambeed	A1617141-1mg	2,5-Dioxopyrrolidin-1-yl (6S,9S)-1-amino-6-((4-((5S,8S,11S,12R)-11-((S)-sec-butyl)-12-(2-((S)-2-((1R,2R)-3-(((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)amino)-1-methoxy-2-methyl-3-oxopropyl)pyrrolidin-1-yl)-2-oxoethyl)-5,8-diisopropyl-4,10-dimethyl-3,6,9-trioxo-2,13-dioxa-4,7,10-triazatetradecyl)phenyl)carbamoyl)-9-isopropyl-1,8,11-trioxo-14,17,20,23-tetraoxa-2,7,10-triazahexacosan-26-oate	2762518-86-3	98+%	1mg	$539.0	2024-04-20
Ambeed	A1617141-5mg	2,5-Dioxopyrrolidin-1-yl (6S,9S)-1-amino-6-((4-((5S,8S,11S,12R)-11-((S)-sec-butyl)-12-(2-((S)-2-((1R,2R)-3-(((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)amino)-1-methoxy-2-methyl-3-oxopropyl)pyrrolidin-1-yl)-2-oxoethyl)-5,8-diisopropyl-4,10-dimethyl-3,6,9-trioxo-2,13-dioxa-4,7,10-triazatetradecyl)phenyl)carbamoyl)-9-isopropyl-1,8,11-trioxo-14,17,20,23-tetraoxa-2,7,10-triazahexacosan-26-oate	2762518-86-3	98+%	5mg	$1462.0	2024-04-20

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Additional information on OSu-PEG4-VC-PAB-MMAE

Comprehensive Overview of OSu-PEG4-VC-PAB-MMAE (CAS No. 2762518-86-3): Structure, Applications, and Innovations

OSu-PEG4-VC-PAB-MMAE (CAS No. 2762518-86-3) is a highly specialized antibody-drug conjugate (ADC) linker-payload complex, playing a pivotal role in targeted cancer therapies. This compound integrates a valine-citrulline (VC) dipeptide cleavable linker, a self-immolative para-aminobenzyl (PAB) spacer, and the potent cytotoxic agent monomethyl auristatin E (MMAE), connected via a tetraethylene glycol (PEG4) spacer and an N-hydroxysuccinimide (OSu) ester for efficient conjugation. Its modular design addresses critical challenges in drug delivery, such as solubility enhancement and tumor-specific release, making it a cornerstone in precision medicine.

The growing demand for ADCs in oncology has propelled research into OSu-PEG4-VC-PAB-MMAE, particularly due to its compatibility with protease-sensitive cleavage mechanisms. Recent studies highlight its utility in CD30-targeting therapies (e.g., brentuximab vedotin analogs), where the VC linker ensures selective drug release in tumor microenvironments rich in cathepsin B. This specificity minimizes off-target effects—a key concern in chemotherapy resistance discussions. Additionally, the PEG4 moiety enhances hydrophilicity, addressing formulation challenges common with hydrophobic payloads like MMAE.

Innovations in bioconjugation techniques have further optimized OSu-PEG4-VC-PAB-MMAE applications. For instance, its NHS ester group allows rapid coupling with lysine residues on antibodies, streamlining ADC production. This aligns with industry trends toward modular ADC platforms, reducing development timelines for novel therapeutics. Researchers also explore its potential in dual-payload ADCs, combining MMAE with DNA-damaging agents to overcome tumor heterogeneity—a hot topic in cancer immunotherapy forums.

From a synthetic chemistry perspective, CAS No. 2762518-86-3 exemplifies advancements in heterobifunctional crosslinkers. The compound’s stability during storage and pH-dependent hydrolysis profile (optimal cleavage at pH 4.5–5.5) ensures robust performance in lysosomal delivery systems. Such properties are frequently queried in pharmacokinetic modeling studies, reflecting its relevance to drug metabolism research.

Beyond oncology, OSu-PEG4-VC-PAB-MMAE sparks interest in targeted diagnostics. Conjugates with near-infrared dyes or radioisotopes leverage its linker system for imaging-guided surgery—a trending focus in theranostics. This dual-functionality resonates with searches for "smart probes for cancer detection" and "non-invasive tumor imaging."

Quality control of OSu-PEG4-VC-PAB-MMAE remains critical, with HPLC and mass spectrometry ensuring batch consistency—a priority for GMP-compliant manufacturing. Discussions on ADC aggregation mitigation often cite its PEGylation as a best practice, addressing a common pain point in biopharmaceutical stability.

In summary, OSu-PEG4-VC-PAB-MMAE (CAS No. 2762518-86-3) represents a convergence of drug delivery innovation and molecular engineering. Its adaptability to next-generation ADCs and diagnostic tools positions it at the forefront of personalized medicine, answering pressing needs in cancer treatment optimization and translational research.